Cas no 1936361-13-5 (tert-Butyl N-[5-(hydroxymethyl)norpinan-1-yl]carbamate)

• Product Name: tert-Butyl N-[5-(hydroxymethyl)norpinan-1-yl]carbamate
• CAS No: 1936361-13-5
• MF: C₁₃H₂₃NO₃
• MW: 241.326624155045
• CID: 6794031
• PubChem ID: 124252062
• Update Time: 2025-05-20

tert-Butyl N-[5-(hydroxymethyl)norpinan-1-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[5-(hydroxymethyl)-1-bicyclo[3.1.1]heptanyl]carbamate
• tert-butyl (5-(hydroxymethyl)bicyclo[3.1.1]heptan-1-yl)carbamate
• 1936361-13-5
• tert-Butyl N-[5-(hydroxymethyl)norpinan-1-yl]carbamate
• AT42273

• Inchi： InChI=1S/C13H23NO3/c1-11(2,3)17-10(16)14-13-6-4-5-12(7-13,8-13)9-15/h15H,4-9H2,1-3H3,(H,14,16)
• Inchi： 1S/C13H23NO3/c1-11(2,3)17-10(16)14-13-6-4-5-12(7-13,8-13)9-15/h15H,4-9H2,1-3H3,(H,14,16)
• InChI Key： KMHNYECOIRAMPO-UHFFFAOYSA-N
• SMILES： CC(C)(C)OC(=O)NC12CCCC(C1)(C2)CO
• SMILES： OCC12CCCC(C1)(C2)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 241.16779360g/mol
• Monoisotopic Mass: 241.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-Butyl N-[5-(hydroxymethyl)norpinan-1-yl]carbamate

Introduction to Tert-Butyl N-[5-(hydroxymethyl)norpinan-1-yl]carbamate (CAS No. 1936361-13-5)

Tert-Butyl N-[5-(hydroxymethyl)norpinan-1-yl]carbamate, identified by its Chemical Abstracts Service (CAS) number 1936361-13-5, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules that exhibit potential applications in medicinal chemistry, particularly as intermediates in the synthesis of biologically active agents. The unique structural features of this molecule, including its tert-butyl protecting group and the 5-(hydroxymethyl)norpinan-1-yl moiety, make it a valuable building block for the development of novel therapeutic entities.

The tert-butyl N-[5-(hydroxymethyl)norpinan-1-yl]carbamate structure is characterized by a carbamate functional group attached to a norpinane scaffold. The norpinane ring system is a fused bicyclic structure that has garnered attention due to its structural complexity and potential for biological activity. In particular, derivatives of norpinane have been explored for their pharmacological properties, including anti-inflammatory, analgesic, and neuroprotective effects. The presence of the 5-(hydroxymethyl) substituent further enhances the molecule's versatility, allowing for further functionalization and derivatization to tailor its biological profile.

In recent years, there has been growing interest in the development of carbamate-based compounds due to their broad spectrum of biological activities. Carbamates are known to exhibit inhibitory effects on various enzymes and receptors, making them attractive candidates for drug discovery. The tert-butyl group in this compound serves as an effective protecting group for the carbamate moiety, ensuring stability during synthetic transformations while maintaining reactivity at other functional sites. This dual functionality makes Tert-butyl N-[5-(hydroxymethyl)norpinan-1-yl]carbamate a versatile intermediate in the synthesis of more complex molecules.

One of the most compelling aspects of this compound is its potential application in the development of novel therapeutic agents. The norpinane scaffold has shown promise in several preclinical studies, where it has demonstrated efficacy in models of pain and inflammation. Additionally, the 5-(hydroxymethyl) group provides a site for further chemical modification, allowing researchers to explore different pharmacophores and optimize biological activity. This flexibility makes Tert-butyl N-[5-(hydroxymethyl)norpinan-1-yl]carbamate a valuable asset in drug discovery pipelines.

The synthesis of Tert-butyl N-[5-(hydroxymethyl)norpinan-1-yl]carbamate involves multi-step organic transformations that highlight the compound's structural complexity. The key steps typically include the formation of the norpinane ring system followed by the introduction of the carbamate group. The use of protecting groups, such as the tert-butyl moiety, is crucial to prevent unwanted side reactions and ensure high yields. Advanced synthetic techniques, including transition metal-catalyzed reactions and asymmetric synthesis, have been employed to achieve high enantioselectivity and purity.

Recent advancements in computational chemistry have also played a significant role in understanding the properties and reactivity of Tert-butyl N-[5-(hydroxymethyl)norpinan-1-yl]carbamate. Molecular modeling studies have provided insights into its binding interactions with biological targets, helping researchers design more effective derivatives. These computational approaches are complemented by experimental investigations, which include spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), as well as X-ray crystallography for structural elucidation.

The pharmaceutical industry has increasingly recognized the importance of intermediates like Tert-butyl N-[5-(hydroxymethyl)norpinan-1-yl]carbamate in drug development. Their role as building blocks allows for rapid screening and optimization of lead compounds. Additionally, their structural complexity often translates into unique biological activities that may not be achievable with simpler molecules. As a result, there is significant interest in exploring new derivatives and applications for this class of compounds.

In conclusion, Tert-butyl N-[5-(hydroxymethyl)norpinan-1-yl]carbamate (CAS No. 1936361-13-5) represents a promising compound in pharmaceutical chemistry with potential applications across multiple therapeutic areas. Its unique structural features, including the tert-butyl protecting group and the 5-(hydroxymethyl)norpinan-1-yl moiety, make it a versatile intermediate for drug discovery. Advances in synthetic methodologies and computational chemistry continue to enhance our understanding and utilization of this compound, paving the way for new therapeutic innovations.